![molecular formula C23H24N2O2S B2762025 N,6-dimethyl-2-(2-(naphthalen-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide CAS No. 868965-55-3](/img/structure/B2762025.png)
N,6-dimethyl-2-(2-(naphthalen-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
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Overview
Description
“N,6-dimethyl-2-(2-(naphthalen-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide” is a complex organic compound. It contains a naphthalene moiety, which is a polycyclic aromatic hydrocarbon composed of two fused benzene rings . The compound also features an amide group (-CONH2), which is a common functional group in biochemistry and structural biology .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydrobenzo[b]thiophene ring, the introduction of the naphthalen-1-yl group, and the formation of the amide bond . The exact synthetic route would depend on the available starting materials and the desired route of synthesis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the exact structure .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the naphthalene moiety might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and its spectral properties (such as its UV/Vis, IR, and NMR spectra) .Scientific Research Applications
Synthesis and Characterization
Research has been conducted on the synthesis and characterization of compounds with structures similar to "N,6-dimethyl-2-(2-(naphthalen-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide". For example, compounds were synthesized through condensation reactions, characterized by various spectroscopic methods, and evaluated for biological activities. The synthesis routes involve multiple steps, including condensation, hydrolysis, and reactions with specific reagents, providing insights into the chemical properties and reactivity of such compounds (Talupur, Satheesh, & Chandrasekhar, 2021).
Antimicrobial Evaluation and Docking Studies
Some studies focus on the antimicrobial properties of related compounds, involving their synthesis and subsequent evaluation against various microbial strains. Docking studies further explore the potential binding mechanisms of these compounds to microbial targets, offering a basis for understanding their antimicrobial efficacy and guiding the development of new antimicrobial agents (Talupur, Satheesh, & Chandrasekhar, 2021).
Anticancer Evaluation
Research into the anticancer properties of similar compounds has been conducted, with some studies focusing on the synthesis of benzimidazole derivatives evaluated for their in vitro anticancer activities. These efforts highlight the potential of such compounds in developing new therapeutic agents against various cancer cell lines (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).
Advanced Materials Development
Compounds with naphthalene and thiophene components have been explored for their potential in creating advanced materials, such as aromatic polyamides. These studies involve the synthesis of polyamides using novel monomers, examining their solubility, thermal stability, and mechanical properties, which are critical for applications in high-performance polymers and electronics (Hsiao & Chu, 1997).
Novel Drug Design and Therapeutic Applications
Research into similar compounds often includes the exploration of their binding interactions with biological targets, providing a foundation for novel drug design. Studies involving iron(II) and iron(III) complexes of ligands resembling the metal-binding domain of therapeutic drugs offer insights into potential applications in treating diseases and understanding the drug's mechanism of action (Brown, Olmstead, & Mascharak, 1990).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N,6-dimethyl-2-[(2-naphthalen-1-ylacetyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O2S/c1-14-10-11-18-19(12-14)28-23(21(18)22(27)24-2)25-20(26)13-16-8-5-7-15-6-3-4-9-17(15)16/h3-9,14H,10-13H2,1-2H3,(H,24,27)(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQGOCDZHRYJOBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C(=O)NC)NC(=O)CC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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